N-(2-furylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine hydrochloride

• IUPAC Name: N-(furan-2-ylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C14H16INO2.ClH/c1-11-9-12(15)4-5-14(11)18-8-6-16-10-13-3-2-7-17-13;/h2-5,7,9,16H,6,8,10H2,1H3;1H
• InChI Key: JNEFOHMJPCNRDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)OCCNCC2=CC=CO2.Cl
• Molecular Formula: C14H17ClINO2
• Molecular Weight: 393.65 g/mol

Description

N-(2-furylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine hydrochloride, also known as FIME, is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications. FIME is a selective serotonin 2C receptor agonist and has been studied for its effects on various physiological and biochemical processes.

Mechanism of Action

N-(2-furylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine hydrochloride acts as a selective serotonin 2C receptor agonist, which means it binds to and activates these receptors in the brain. This activation leads to changes in various neurotransmitter systems, including dopamine and norepinephrine, which are involved in regulating mood, appetite, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing food intake and body weight, reducing anxiety-like behaviors, and reducing drug-seeking behavior. This compound has also been shown to alter levels of various neurotransmitters, including dopamine and norepinephrine, which are involved in regulating mood, appetite, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine hydrochloride in lab experiments is its selectivity for serotonin 2C receptors, which allows for more targeted effects on specific neurotransmitter systems. However, one limitation is its potential for off-target effects on other receptor systems, which may complicate experimental results.

Future Directions

Future research on N-(2-furylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine hydrochloride could focus on its potential therapeutic applications in various areas, including obesity, anxiety, and addiction. Additionally, further studies could investigate the mechanisms underlying this compound's effects on neurotransmitter systems and its potential for off-target effects on other receptor systems. Finally, research could focus on developing more selective and potent compounds based on the structure of this compound.

Scientific Research Applications

N-(2-furylmethyl)-2-(4-iodo-2-methylphenoxy)ethanamine hydrochloride has been studied for its potential therapeutic applications in various areas such as obesity, anxiety, and addiction. In animal studies, this compound has been shown to decrease food intake and body weight, suggesting its potential as an anti-obesity drug. Additionally, this compound has been studied for its anxiolytic effects and has shown promising results in reducing anxiety-like behaviors in animal models. This compound has also been studied for its potential as a treatment for drug addiction, as it has been shown to reduce cocaine-seeking behavior in rats.